Cas no 1373232-89-3 (3-[3-(Benzyloxy)phenyl]-5-methoxypyridine)

• Product Name: 3-[3-(Benzyloxy)phenyl]-5-methoxypyridine
• CAS No: 1373232-89-3
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• MDL: MFCD22192486
• CID: 2772095
• PubChem ID: 70699839
• Update Time: 2025-07-18

3-[3-(Benzyloxy)phenyl]-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• BS-20847
• 3-[3-(Benzyloxy)phenyl]-5-methoxypyridine
• Pyridine, 3-methoxy-5-[3-(phenylmethoxy)phenyl]-
• MFCD22192486
• DTXSID40742952
• 1373232-89-3

• MDL： MFCD22192486
• Inchi： 1S/C19H17NO2/c1-21-19-11-17(12-20-13-19)16-8-5-9-18(10-16)22-14-15-6-3-2-4-7-15/h2-13H,14H2,1H3
• InChI Key： IYCSNDFXYXIBGU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 291.125928785Da
• Monoisotopic Mass: 291.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 31.4Ų

Additional information on 3-[3-(Benzyloxy)phenyl]-5-methoxypyridine

Introduction to 3-[3-(Benzyloxy)phenyl]-5-methoxypyridine (CAS No. 1373232-89-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-[3-(Benzyloxy)phenyl]-5-methoxypyridine, identified by its CAS number 1373232-89-3, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the pyridine class, which is well-documented for its diverse pharmacological properties, including roles as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The presence of both methoxy and benzyloxy functional groups in its structure enhances its potential for further derivatization, making it a valuable scaffold for drug discovery programs.

The benzyloxy substituent at the phenyl ring contributes to the compound's lipophilicity, which is a critical factor in drug absorption and distribution. Additionally, the methoxy group at the pyridine ring may influence electronic properties, affecting interactions with biological targets. These structural elements make 3-[3-(Benzyloxy)phenyl]-5-methoxypyridine a versatile intermediate for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel small molecules that modulate protein-protein interactions (PPIs). Pyridine derivatives, such as 3-[3-(Benzyloxy)phenyl]-5-methoxypyridine, have emerged as key candidates due to their ability to interact with hydrophobic pockets on protein surfaces. One of the most notable applications of this compound is in the development of inhibitors for tyrosine kinases, which are overexpressed in various cancers and play a crucial role in tumor growth and metastasis. Studies have demonstrated that derivatives of this scaffold can selectively inhibit kinases like EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase), offering potential therapeutic benefits.

Furthermore, the methoxy group on the pyridine ring has been shown to enhance binding affinity by participating in hydrogen bonding interactions with amino acid residues in protein active sites. This feature has been exploited in designing compounds that target transcription factors and other regulatory proteins involved in cellular signaling pathways. For instance, recent research has highlighted the use of 3-[3-(Benzyloxy)phenyl]-5-methoxypyridine derivatives as modulators of nuclear factor kappa B (NF-κB), a transcription factor central to inflammatory responses. By inhibiting NF-κB activation, these compounds show promise in treating chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

The benzyloxy moiety also provides a site for further chemical modification, enabling the synthesis of libraries of analogs with varying biological profiles. Techniques such as Suzuki-Miyaura cross-coupling reactions have been employed to introduce additional aryl groups or heterocycles into the phenyl ring, expanding the compound's pharmacophoric space. Such modifications have led to the discovery of novel compounds with enhanced potency and selectivity against specific disease targets.

Another area where 3-[3-(Benzyloxy)phenyl]-5-methoxypyridine has shown promise is in antiviral research. Pyridine derivatives have been reported to interfere with viral replication by inhibiting enzymes essential for viral polymerization or entry into host cells. For example, studies suggest that analogs of this compound can block the activity of HIV protease, a key enzyme required for viral maturation. This underscores the broad therapeutic potential of pyridine-based scaffolds beyond oncology applications.

The synthesis of 3-[3-(Benzyloxy)phenyl]-5-methoxypyridine typically involves multi-step organic transformations starting from commercially available precursors such as 5-bromo-2-methoxypyridine and 3-benzyloxybenzaldehyde. Palladium-catalyzed cross-coupling reactions are often employed to construct the pyridine-phenyl bond efficiently. Optimizing reaction conditions to maximize yield and purity is crucial for downstream applications in medicinal chemistry.

Evaluation of 3-[3-(Benzyloxy)phenyl]-5-methoxypyridine's biological activity typically involves high-throughput screening (HTS) against panels of enzymes and cell lines relevant to specific therapeutic areas. Preliminary results from such assays may reveal unexpected interactions or side effects that guide further optimization efforts. Computational modeling techniques, including molecular docking simulations, are also employed to predict binding modes and identify key interactions between the compound and its targets.

The growing interest in structure-based drug design has further propelled research into pyridine derivatives like 3-[3-(Benzyloxy)phenyl]-5-methoxypyridine. Advances in crystallography have allowed researchers to visualize how these compounds bind to their targets at an atomic level, providing insights into mechanisms of action and guiding rational design strategies. Such structural information is invaluable for developing next-generation drugs with improved efficacy and reduced toxicity.

Future directions in the study of CAS No. 1373232-89-3 include exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases. Additionally, investigating its role in modulating epigenetic processes—such as histone deacetylase inhibition—could open new avenues for treating conditions like cancer and neurodegenerative disorders where epigenetic dysregulation plays a significant role.

In conclusion,3-[3-(Benzyloxy)phenyl]-5-methoxypyridine represents a promising scaffold with diverse applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting cancers, inflammation, viral infections, and beyond. Continued research into this compound will likely yield valuable insights into drug design principles applicable across chemical biology and medicinal chemistry disciplines.